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Introduction

The accurate determination of cell number is fundamental in cell-based assays for research,
drug discovery, and diagnostics. The WST-8 (Water Soluble Tetrazolium salt) assay is a widely
used colorimetric method for quantifying viable cells. This assay utilizes the reduction of a
water-soluble tetrazolium salt, WST-8, by cellular dehydrogenases in metabolically active cells
to produce a water-soluble orange formazan dye. The amount of formazan produced is directly
proportional to the number of living cells.[1][2][3] This application note provides a detailed
protocol for creating a WST-8 standard curve to accurately quantify cell numbers in a sample.

Principle of the WST-8 Assay:

The core of the WST-8 assay lies in the metabolic activity of viable cells. Mitochondrial
dehydrogenases in living cells reduce the tetrazolium salt WST-8 to a formazan product.[1][4]
This reaction is facilitated by an electron carrier. The resulting orange formazan dye is soluble
in the tissue culture medium, and its absorbance can be measured at approximately 450 nm.[1]
The intensity of the orange color is directly proportional to the number of viable cells.[1][2][5]

Key Experimental Workflow

The process of creating a standard curve involves preparing a serial dilution of a known
number of cells, performing the WST-8 assay, and plotting the absorbance values against the
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corresponding cell numbers. This curve can then be used to determine the number of cells in
an unknown sample based on its absorbance reading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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